![molecular formula C12H17NO4S2 B7570625 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid](/img/structure/B7570625.png)
4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid (MSTC) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MSTC is a sulfonamide derivative with a thiophene ring and a carboxylic acid group. This compound has been synthesized using several methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to bind to and modulate the activity of ion channels and receptors, such as the transient receptor potential vanilloid 1 (TRPV1) channel and the G protein-coupled receptor 35 (GPR35).
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the proliferation of cancer cells and reduce the production of inflammatory mediators. In vivo studies have shown that this compound can reduce pain and inflammation in animal models. This compound has also been found to modulate the activity of ion channels and receptors, which may have implications for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid in lab experiments is its relatively simple synthesis method, which allows for the production of large quantities of the compound. Another advantage is its potential as a building block for the synthesis of functionalized polymers and materials. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for research on 4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid. One direction is the further investigation of its anti-inflammatory and anti-cancer properties, which may lead to the development of new drugs for the treatment of these diseases. Another direction is the study of its effects on ion channels and receptors, which may have implications for the treatment of various neurological and cardiovascular disorders. Additionally, the use of this compound as a building block for the synthesis of functionalized polymers and materials may lead to the development of new materials with unique properties.
Synthesis Methods
4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid can be synthesized using several methods. One of the most common methods involves the reaction of 2-bromo-5-methylthiophene-3-carboxylic acid with 4-methylazepan-1-amine in the presence of a base such as potassium carbonate. The resulting product is then treated with sulfonyl chloride to form this compound. Other methods involve the use of different starting materials and reaction conditions.
Scientific Research Applications
4-(4-Methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid has potential applications in various fields of scientific research, including medicinal chemistry, pharmacology, and materials science. In medicinal chemistry, this compound has been studied for its potential as an anti-inflammatory and anti-cancer agent. In pharmacology, this compound has been investigated for its effects on ion channels and receptors. In materials science, this compound has been used as a building block for the synthesis of functionalized polymers and materials.
Properties
IUPAC Name |
4-(4-methylazepan-1-yl)sulfonylthiophene-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S2/c1-9-3-2-5-13(6-4-9)19(16,17)10-7-11(12(14)15)18-8-10/h7-9H,2-6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJKWRSFNHYZZOL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(CC1)S(=O)(=O)C2=CSC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.